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Cat. No.: B556290

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzoyl-L-alanine is an N-acylated amino acid derivative of L-alanine. It is formed by the
formal condensation of the amino group of L-alanine with the carboxyl group of benzoic acid.[1]
This compound serves as a valuable building block in synthetic organic chemistry, particularly
in the fields of peptide synthesis and asymmetric synthesis.[2] Its defined stereochemistry and
the presence of the benzoyl protecting group make it a useful tool in the construction of
complex chiral molecules.[2] This guide provides a comprehensive overview of the key physical
properties of N-Benzoyl-L-alanine, detailed experimental protocols for their determination, and
visualizations of its application in common laboratory workflows.

Data Presentation: Physical and Chemical
Properties

The following table summarizes the key quantitative physical and chemical properties of N-
Benzoyl-L-alanine.
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Property Value References
Molecular Formula C10H11NO3 [2]
Molecular Weight 193.20 g/mol [2]
White to off-white crystalline
Appearance ] [2]
solid
Melting Point 139-142 °C to 163-167 °C [31[4]

Limited solubility in water;
soluble in polar organic
- solvents like alcohols and
Solubility _ _ -~ [2]
dimethylformamide. Solubility
in aqueous solutions increases

under basic conditions.

Specific experimental value
Optical Rotation ([a]D) not readily available in the

searched literature.

Crystal System Monoclinic [1]

Space Group P121/c1 [1]

Experimental Protocols

Detailed methodologies for the determination of the key physical properties of N-Benzoyl-L-
alanine are outlined below.

Melting Point Determination

The melting point of N-Benzoyl-L-alanine is a crucial indicator of its purity. A sharp melting
range typically signifies a high degree of purity, while a broad melting range often indicates the
presence of impurities. The capillary method is a standard technique for this determination.

Protocol:

o Sample Preparation: A small amount of finely powdered, dry N-Benzoyl-L-alanine is packed
into a capillary tube, sealed at one end, to a height of 2-3 mm. The sample is compacted by
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tapping the sealed end of the tube on a hard surface.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is reported as the melting point.

o Purity Assessment: For a pure sample, this range is typically narrow (0.5-1 °C). Impurities
will generally cause a depression and broadening of the melting point range.

Solubility Determination

The solubility of N-Benzoyl-L-alanine is determined by its interaction with various solvents,
which is a critical parameter for its use in synthesis and purification.

Protocol:

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol,
dimethylformamide, dichloromethane) are selected for testing.

o Sample Preparation: A known mass of N-Benzoyl-L-alanine is added to a known volume of
the selected solvent in a sealed vial or flask at a constant temperature.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) for a sufficient
period to ensure that equilibrium is reached.

e Analysis: The solution is then filtered to remove any undissolved solid. The concentration of
N-Benzoyl-L-alanine in the saturated solution is determined using a suitable analytical
technique, such as UV-Vis spectroscopy, HPLC, or by evaporating the solvent and weighing
the residue.

» pH-Dependent Solubility: To assess the effect of pH on aqueous solubility, the above
procedure is repeated using buffered solutions at various pH levels. The increased solubility
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in basic solutions is due to the deprotonation of the carboxylic acid group.[2]

Optical Rotation Measurement

As a chiral molecule, N-Benzoyl-L-alanine rotates the plane of plane-polarized light. The
specific rotation is a characteristic physical constant.

Protocol:

e Solution Preparation: A solution of N-Benzoyl-L-alanine is prepared by accurately weighing
a sample and dissolving it in a known volume of a specified solvent (e.g., ethanol).

o Polarimeter Setup: A polarimeter is calibrated using a blank (the pure solvent). The prepared
solution is then placed in a sample cell of a known path length.

o Measurement: Monochromatic light (typically from a sodium lamp, D-line at 589 nm) is
passed through the solution. The angle of rotation of the plane of polarized light is measured.

o Calculation of Specific Rotation: The specific rotation ([a]) is calculated using the formula: [q]
=a/ (I x c) where a is the observed rotation, | is the path length in decimeters, and c is the
concentration in g/mL. The temperature and wavelength used for the measurement are also
reported. The optical rotation is dependent on concentration, path length, temperature, and
the wavelength of light used.

Single-Crystal X-ray Diffraction

This technique provides the precise three-dimensional arrangement of atoms in the crystalline
state of N-Benzoyl-L-alanine.

Protocol:

o Crystal Growth: High-quality single crystals of N-Benzoyl-L-alanine are grown, typically by
slow evaporation of a saturated solution.

o Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head.

o Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with
monochromatic X-rays. The diffraction patterns are collected at various crystal orientations.
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o Data Processing: The collected diffraction intensities are processed to determine the unit cell
dimensions and the space group.

 Structure Solution and Refinement: The phase problem is solved to generate an initial
electron density map. An atomic model is built into the electron density and refined to best fit
the experimental data. The final output is a detailed three-dimensional model of the
molecule, including bond lengths and angles.

Visualizations of Applications

N-Benzoyl-L-alanine is a key component in several important chemical processes. The
following diagrams, rendered in Graphviz, illustrate its role in these workflows.

Workflow for Peptide Synthesis

N-Benzoyl-L-alanine can be used as a protected amino acid in peptide synthesis. The benzoyl
group serves as a protecting group for the N-terminus, preventing unwanted side reactions
during peptide bond formation.
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Caption: Workflow illustrating the use of N-Benzoyl-L-alanine in peptide synthesis.

Application as a Chiral Auxiliary
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The inherent chirality of N-Benzoyl-L-alanine can be exploited to direct the stereochemical
outcome of a reaction, a process known as asymmetric synthesis.

Asymmetric Synthesis Cycle
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Caption: Logical workflow for the application of N-Benzoyl-L-alanine as a chiral auxiliary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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